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Compound of Interest

Compound Name: DL-Alanine-2-D1-N-fmoc

Cat. No.: B15141296 Get Quote

An in-depth analysis of DL-Alanine-2-D1-N-fmoc, this technical guide provides essential

physicochemical data and a generalized experimental workflow for its application in peptide

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical biology who utilize isotopically labeled amino acids.

Core Compound Data
The fundamental properties of DL-Alanine-2-D1-N-fmoc are summarized below. This

compound is a deuterated and Fmoc-protected form of the amino acid alanine, making it a

valuable building block in specialized chemical synthesis, particularly in the preparation of

isotopically labeled peptides for use in metabolic studies or as internal standards in mass

spectrometry.

Property Value Source

Molecular Weight 312.34 g/mol [1][2]

Molecular Formula C₁₈H₁₆DNO₄ [3]

Alternate Formula C₁₈DH₁₆NO₄ [4]

Structural Formula CH₃CD(NHFMOC)COOH [1][2]

Chemical Structure and Nomenclature
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The name "DL-Alanine-2-D1-N-fmoc" precisely describes the molecule's structure:

DL-Alanine: Indicates a racemic mixture of both D- and L-isomers of the amino acid alanine.

2-D1: Specifies that the alpha-carbon (the carbon atom adjacent to the carboxyl group, at

position 2) is substituted with a single deuterium atom.

N-fmoc: Denotes that the amine group (N) of the alanine is protected by a

Fluorenylmethyloxycarbonyl (Fmoc) group. This protecting group is crucial for stepwise

peptide synthesis, as it prevents unwanted reactions at the N-terminus while the C-terminus

is being coupled.

Experimental Protocols
Detailed experimental protocols for the specific use of DL-Alanine-2-D1-N-fmoc are highly

dependent on the target peptide and the specific research application. Such protocols are

typically found within proprietary research documentation or specific scientific publications.

However, a generalized workflow for the incorporation of this amino acid into a peptide

sequence via Solid-Phase Peptide Synthesis (SPPS) is presented below.

Generalized Workflow: Solid-Phase Peptide
Synthesis (SPPS)
The following diagram illustrates the logical steps for incorporating an Fmoc-protected amino

acid, such as DL-Alanine-2-D1-N-fmoc, into a growing peptide chain on a solid support. This

is a standard and widely adopted methodology in peptide chemistry.
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Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS) using an Fmoc-

protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

